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Compound of Interest

Compound Name: N-(3-Methoxyphenyl)acetamide

Cat. No.: B186980

Audience: Researchers, scientists, and drug development professionals.

Core Subject: This document provides a detailed overview of the melting and boiling points of
N-(3-Methoxyphenyl)acetamide, including experimental methodologies for their
determination.

Quantitative Data Summary

The melting and boiling points of N-(3-Methoxyphenyl)acetamide are critical physicochemical
parameters for its synthesis, purification, and formulation. Below is a summary of the reported
values for this compound.

Property Value Source
Melting Point 103-103.5 °C ECHEMI[1]
103 °C Alfa Chemical[2]

78.0-82.0 °C TCI[3]

Boiling Point 338.7 °C ECHEMI[1]

Note: Variations in melting point values may be attributed to differences in experimental
conditions, solvent used for crystallization, and sample purity.
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Experimental Protocols

The determination of melting and boiling points is a fundamental procedure in chemical

analysis for the characterization and purity assessment of a compound.

Melting Point Determination

Principle: The melting point of a solid is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Capillary tube melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)
Glass capillary tubes (sealed at one end)

Sample of N-(3-Methoxyphenyl)acetamide

Thermometer (calibrated)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry N-(3-Methoxyphenyl)acetamide is finely ground
using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus. The thermometer is positioned to ensure its bulb is at the same level as the
sample.

Heating: The apparatus is heated at a controlled rate. A rapid heating rate can be used
initially to approach the expected melting point, followed by a slower rate (1-2 °C per minute)
as the melting point is neared.
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has melted is
recorded as the end of the melting range.

Boiling Point Determination

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
pressure of the gas above it. The normal boiling point is the boiling point at one atmosphere of
pressure.

Apparatus:

o Small test tube or boiling tube

Thiele tube or other heating bath (e.g., oil bath)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heat source (e.g., Bunsen burner or heating mantle)

Sample of N-(3-Methoxyphenyl)acetamide
Procedure:

o Sample Preparation: A small amount (approximately 0.5 mL) of N-(3-
Methoxyphenyl)acetamide is placed into the small test tube.

o Capillary Tube Insertion: A capillary tube is sealed at one end and placed, open end down,
into the test tube containing the sample.

o Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then clamped and immersed in a Thiele
tube or oil bath.

e Heating: The heating bath is gently heated. As the temperature rises, a stream of bubbles
will emerge from the open end of the capillary tube.
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o Observation: Heating is continued until a steady stream of bubbles is observed. The heat
source is then removed, and the bath is allowed to cool slowly.

» Boiling Point Recording: The temperature at which the liquid just begins to enter the capillary
tube is recorded as the boiling point.

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the determination and reporting of the
physicochemical properties of a chemical compound like N-(3-Methoxyphenyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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